Cas no 162848-17-1 (Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-)
162848-17-1 structure
Product Name:Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
CAS No:162848-17-1
MF:C9H6ClN3O
MW:207.616440296173
CID:110062
PubChem ID:45081909
Update Time:2025-04-18
Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
- 4-(1,2,4-triazol-1-yl)benzoyl chloride
- 4-(1H-1,2,4-TRIAZOL-1-YL)-BENZOYL CHLORIDE
- 4-(1H-1,2,4-triazol-1-yl)benzoyl chloride
- Benzoyl chloride, 4-(1H-1,2,4-triazol-1-yl)- (9CI)
- 162848-17-1
- FT-0770362
- DTXSID80664942
- SCHEMBL461848
- UYDCXLDFBXYXMA-UHFFFAOYSA-N
-
- Inchi: 1S/C9H6ClN3O/c10-9(14)7-1-3-8(4-2-7)13-6-11-5-12-13/h1-6H
- InChI Key: UYDCXLDFBXYXMA-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)N1C=NC=N1)=O
Computed Properties
- Exact Mass: 207.02000
- Monoisotopic Mass: 207.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 47.78000
- LogP: 1.64630
Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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